Cas no 200959-11-1 (1,3-Benzodioxol-5-ol, 7-methyl-)
200959-11-1 structure
Product Name:1,3-Benzodioxol-5-ol, 7-methyl-
CAS No:200959-11-1
MF:C8H8O3
MW:152.147322654724
CID:240808
PubChem ID:84649591
Update Time:2025-04-19
1,3-Benzodioxol-5-ol, 7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxol-5-ol, 7-methyl-
- 1,3-Benzodioxol-5-ol,7-methyl-
- 200959-11-1
-
- Inchi: 1S/C8H8O3/c1-5-2-6(9)3-7-8(5)11-4-10-7/h2-3,9H,4H2,1H3
- InChI Key: AZFJNJBWYLRCOA-UHFFFAOYSA-N
- SMILES: O1COC2=CC(=CC(C)=C12)O
Computed Properties
- Exact Mass: 152.047344113g/mol
- Monoisotopic Mass: 152.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.7Ų
1,3-Benzodioxol-5-ol, 7-methyl- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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